2-chloro-N-(3-methylbutyl)benzamide

• CAS No.: 4345-97-5
• Molecular Formula: C12H16ClNO
• Molecular Weight: 225.71 g/mol
• IUPAC Name: 2-chloro-N-(3-methylbutyl)benzamide
• InChI: InChI=1S/C12H16ClNO/c1-9(2)7-8-14-12(15)10-5-3-4-6-11(10)13/h3-6,9H,7-8H2,1-2H3,(H,14,15)
• InChI Key: PGNJNTVXQORETO-UHFFFAOYSA-N
• SMILES: CC(C)CCNC(=O)C1=CC=CC=C1Cl

Description

2-Chloro-N-(3-methylbutyl)benzamide (CAS: 4345-97-5) is a benzamide derivative featuring a 2-chlorophenyl group attached to an amide nitrogen, which is further substituted with a 3-methylbutyl (isopentyl) chain. This compound is of interest in medicinal and agrochemical research due to the bioactivity often associated with chlorinated benzamides, such as antifungal, insecticidal, or anticancer properties . Its molecular structure allows for diverse intermolecular interactions, including hydrogen bonding via the amide group, which influences its crystallinity and solubility .

Comparison with Similar Compounds

Substitution on the Benzamide Ring

• 2-Iodo-3-methyl-N-(3-methylbutyl)benzamide (19): Replacing the chloro group with iodine increases molecular weight (318.03 g/mol vs. The iodo derivative also shows distinct NMR shifts (e.g., ESI HR-MS: 318.0349) .
• 2-Chloro-N-(4-chloro-3-iodophenyl)-4-(methylsulfonyl)benzamide : This compound features dual chloro and iodo substituents on the benzamide ring and a sulfonyl group, enhancing hydrogen-bond acceptor capacity. The dihedral angle between benzene rings (52.13°) differs from simpler analogs, affecting molecular packing .

Variation in the Alkyl Chain

• 2-Chloro-N-(3-methylbutyl)acetamide/propanamide : Replacing benzamide with acetamide or propanamide reduces aromaticity, lowering melting points (e.g., 126–128°C for acetamide derivatives vs. higher values for benzamides) and altering lipophilicity .

Comparison with Functional Analogs

Anticancer and Pharmacological Agents

• Vismodegib (2-chloro-N-[4-chloro-3-(2-pyridinyl)phenyl]-4-(methylsulfonyl)benzamide) : A clinical SMO antagonist with a Ki of 12.2 nM, vismodegib shares the 2-chlorobenzamide core but incorporates a pyridinylphenyl group and sulfonyl moiety, enhancing target affinity. This highlights the importance of aromatic substituents in drug design .
• 2-Chloro-N-(3-chlorophenyl)benzamide : Structural studies reveal a trans configuration of N–H and C=O bonds, with dihedral angles (69.74° between rings) influencing crystal packing via N–H⋯O hydrogen bonds. This contrasts with 2-chloro-N-(3-methylbutyl)benzamide, where the flexible isopentyl chain may reduce crystallinity .

Agrochemical Derivatives

• Pyrimidinylcarbamoyl benzamides (e.g., Compounds 14–19) : Substituting the isopentyl group with pyrimidinylcarbamoyl moieties introduces heterocyclic diversity. For example, 2-chloro-N-((4-chloro-6-methylpyrimidin-2-yl)carbamoyl)benzamide (15) melts at 126–128°C and exhibits distinct ¹H-NMR NH peaks (11.89 and 10.98 ppm), reflecting electronic effects from the pyrimidine ring .

Physicochemical and Spectroscopic Data

Table 1: Physical Properties of Selected Benzamides

Compound	Melting Point (°C)	Molecular Weight (g/mol)	Key Substituents
2-Chloro-N-(3-methylbutyl)benzamide	Not reported	253.76	3-Methylbutyl, 2-Cl
2-Iodo-3-methyl-N-(3-methylbutyl)benzamide	Not reported	318.03	3-Methylbutyl, 3-Me, 2-I
Compound 15	126–128	354.80	Pyrimidinylcarbamoyl, 4-Cl, 6-Me
Vismodegib	179–181	421.30	4-MeSO₂, 4-Cl, pyridinyl

Table 2: ¹H-NMR Spectral Shifts

Compound	NH Proton (ppm)	Aromatic Protons (ppm)
2-Chloro-N-(3-methylbutyl)benzamide	Not reported	Likely 7.4–7.7 (Ar–H)
Compound 15	11.89, 10.98	7.65, 7.47 (Ph)
Compound 16	11.64, 10.98	7.65, 7.48 (Ph)

Structural and Crystallographic Insights

• Conformational Analysis : In 2-chloro-N-(3-chlorophenyl)benzamide, the amide group forms dihedral angles of 89.11° and 22.58° with the benzoyl and aniline rings, respectively . This contrasts with N-(3-chlorophenyl)-2-methylbenzamide, where angles are 55.8° and 18.6°, indicating steric effects from substituents .
• Hydrogen Bonding : Crystallographic studies (using SHELX ) show that N–H⋯O interactions dominate packing. For example, 2-chloro-N-(4-chloro-3-iodophenyl)-4-(methylsulfonyl)benzamide forms centrosymmetric dimers via N–H⋯O bonds .